Cas no 2097959-97-0 (3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 2097959-97-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5724079
• PubChem ID: 121210164
• Update Time: 2025-06-09

3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2097959-97-0
• 3-methyl-1-piperidin-4-ylpyrimidine-2,4-dione
• F2185-1636
• AKOS026720088
• 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C10H15N3O2/c1-12-9(14)4-7-13(10(12)15)8-2-5-11-6-3-8/h4,7-8,11H,2-3,5-6H2,1H3
• InChI Key： AEEDZGGWCQMAFI-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=CN1C1CCNCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione

Professional Introduction to 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097959-97-0)

3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2097959-97-0, belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and therapeutic applications. The presence of a methyl group and a piperidine moiety in its structure contributes to its distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

The chemical structure of 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione consists of a pyrimidine ring system fused with a piperidine ring, with additional functional groups that enhance its reactivity and biological interactions. This arrangement allows the compound to engage with various biological targets, including enzymes and receptors, which are critical in modulating physiological pathways. The pyrimidine core is particularly significant in medicinal chemistry, as it is a fundamental building block in many pharmacologically active agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory and immunological responses. The biological activity of 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione has been explored in several preclinical studies, where it has shown potential in inhibiting key enzymes involved in inflammation. Specifically, research indicates that this compound may interfere with the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By targeting these enzymes, the compound could offer a therapeutic strategy for conditions characterized by excessive inflammation.

Moreover, the pharmacokinetic properties of 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione have been evaluated to assess its suitability for clinical applications. Studies have demonstrated that the compound exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, although further investigation is required to fully understand its safety profile. These findings make it an attractive candidate for further development into a therapeutic agent.

The synthesis of 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for transitioning from laboratory-scale research to larger-scale manufacturing required for clinical trials and commercialization.

In the context of drug discovery, the role of computational chemistry has become increasingly important in predicting the biological activity of novel compounds. Advanced computational methods have been employed to model the interactions between 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione and biological targets such as proteins and nucleic acids. These simulations have provided valuable insights into how the compound might bind to its intended targets and modulate their function. Such computational approaches not only accelerate the drug discovery process but also help in identifying potential lead compounds that require further optimization.

The clinical potential of 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione is further supported by its ability to cross cell membranes and reach intracellular targets. This property is essential for many therapeutic agents that need to exert their effects inside cells. Additionally, the compound's stability under various pH conditions suggests that it could be administered through different routes, including oral and intravenous delivery. This flexibility in administration could enhance patient compliance and improve therapeutic outcomes.

Recent advancements in drug delivery systems have also contributed to the growing interest in this compound. Nanotechnology-based delivery platforms have been explored as potential vehicles for administering 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione efficiently. These systems can enhance drug bioavailability and target specificity while minimizing side effects. The integration of such innovative delivery methods with traditional pharmaceutical approaches holds promise for improving the efficacy of treatments based on this compound.

As research continues to uncover new therapeutic applications for 3-methyl-1-(piperidin-4-yl)pyrimidine-2,4(1H,3H)-dione (CAS No. 2097959-97), collaboration between academic researchers and pharmaceutical companies will be crucial for translating laboratory findings into clinical practice. Such partnerships can leverage expertise from multiple disciplines to accelerate drug development pipelines and bring new treatments to patients more quickly.

In conclusion,3-methyl-1-(piperidin -4 - yl ) pyrimidine -2 , 4 ( 1 H , 3 H ) - dione represents a promising candidate for further exploration in pharmaceutical research due to its unique chemical structure and potential biological activities. Its ability to modulate inflammatory pathways makes it particularly interesting for developing new therapies against conditions involving excessive inflammation or immune dysregulation. With ongoing advancements in synthetic chemistry,computational modeling,and drug delivery systems,this compound holds significant promise for future medical applications, contributing to improved patient care across various therapeutic areas.